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Compound of Interest

Compound Name: Basic Yellow 11

Cat. No.: B1668945

For researchers, scientists, and professionals in drug development, a precise understanding of
a chemical entity's molecular characteristics is paramount. This guide provides a detailed
analysis of the molecular weight and formula of Cationic Yellow GL, a designation that can refer
to several distinct chemical compounds. The ambiguity in its naming necessitates a careful
examination of its various identities to ensure accurate research and application.

Cationic Yellow GL is a name used in the chemical and textile industries for various yellow
cationic dyes. While the name is used generally, it most frequently refers to C.l. Basic Yellow
28. However, other dyes with similar names or applications also exist, each with a unique
chemical structure, molecular formula, and weight. This guide will delineate the properties of
the most common variants to provide clarity for scientific and developmental work.

Core Chemical Data of Cationic Yellow Dyes

To address the potential for ambiguity, the following table summarizes the key molecular
information for C.I. Basic Yellow 28, the most common compound referred to as Cationic Yellow
GL, alongside other related cationic yellow dyes. This structured presentation allows for a clear
comparison of their fundamental properties.
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Common Molecular
Molecular .

Name/Synony C.l. Name CAS Number Weight ( g/mol
Formula |

m

Cationic Yellow
GL, Cationic

Basic Yellow 28 54060-92-3 C21H27N305S 433.52[1][2][3]
Golden Yellow X-
GL
Cationic Yellow _
GL Basic Yellow 11 4208-80-4 C21H25CIN202 372.89[4]

, 371.68[5][6],
Basic Yellow 57 68391-31-1 C19H22CIN50
371.87[7]

Cationic Yellow )

Basic Yellow 24 52435-14-0 C19H21N504S2  447.53[8]

7GL

Experimental Protocols: Synthesis of Related
Cationic Dyes

While specific, detailed experimental protocols for the synthesis of C.I. Basic Yellow 28 are not
readily available in the public domain, the manufacturing methods for related cationic yellow
dyes provide insight into the general synthetic pathways for this class of compounds.

Synthesis of C.I. Basic Yellow 57:

The manufacturing process for C.1. Basic Yellow 57 involves a two-step diazo coupling
reaction[5][7]:

o Diazotization: 3-Amino-N,N,N-trimethylbenzenaminium chloride is treated with a source of
nitrous acid (e.g., sodium nitrite in an acidic medium) to form a diazonium salt.

o Coupling: The resulting diazonium salt is then reacted with 3-Methyl-1-phenyl-1H-pyrazol-
5(4H)-one to form the final azo dye.

Synthesis of C.I. Basic Yellow 11.:
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The synthesis of C.I. Basic Yellow 11 is achieved through a condensation reaction[4]:

e Reactants: 2-(1,3,3-Trimethylindolin-2-yl)acetaldehyde and 2,4-Dimethoxybenzenamine are
condensed together. This reaction typically occurs under conditions that facilitate the
formation of a methine bridge between the two aromatic precursors.

Visualizing the Identity of Cationic Yellow GL

To visually represent the relationships between the different names and identifiers for the most
prominent Cationic Yellow GL variant, the following diagram illustrates the connections for C.1.
Basic Yellow 28.

CAS: 54060-92-3
y
Cationic Yellow GL is commonl C.l. Basic Yellow 28 has
T

Formula: C21H27N3055 ML

MW: 433.52

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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